Cas no 2639456-26-9 (1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2639456-26-9
• MF: C₁₉H₁₄F₃N₃O₄
• MW: 405.32737493515
• CID: 5665363
• PubChem ID: 165900742
• Update Time: 2025-05-23

1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[(benzyloxy)carbonyl]amino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 2639456-26-9
• EN300-27722679
• 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C19H14F3N3O4/c20-19(21,22)16-15(17(26)27)10-23-25(16)14-8-6-13(7-9-14)24-18(28)29-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,24,28)(H,26,27)
• InChI Key： DCTXDPAPEKVPGR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NN1C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 405.09364042g/mol
• Monoisotopic Mass: 405.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2639456-26-9)

1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2639456-26-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy carbonylamino substituent on the phenyl ring and a trifluoromethyl group on the pyrazole core, contribute to its unique chemical properties and biological relevance.

The benzyloxy carbonylamino moiety is a critical functional group that enhances the solubility and stability of the compound, making it more amenable for further derivatization and biological evaluation. This group is often employed in peptide mimetics and drug conjugates due to its ability to form stable amide bonds. In contrast, the trifluoromethyl group, a well-known pharmacophore, influences the electronic properties of the molecule, thereby modulating its reactivity and binding affinity. The combination of these structural elements in 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid suggests a multifaceted role in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. Pyrazole compounds have been extensively studied for their anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The introduction of fluorinated substituents, such as the trifluoromethyl group, has further expanded the pharmacological potential of these molecules by enhancing their metabolic stability and binding interactions with biological targets. For instance, studies have demonstrated that trifluoromethylated pyrazoles exhibit improved activity against certain enzyme targets due to their ability to engage hydrophobic pockets more effectively.

The benzyloxy carbonylamino part of the molecule also plays a crucial role in modulating its biological activity. This group can serve as a linker in peptidomimetic strategies, allowing for the design of molecules that mimic peptide sequences while avoiding their drawbacks such as rapid degradation or immunogenicity. The structural flexibility provided by this moiety enables the creation of conformationally constrained analogs that can bind to specific protein targets with high affinity. Such features make 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid an attractive candidate for further exploration in drug design.

In terms of synthetic chemistry, 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid can be synthesized through multi-step reactions involving condensation, functional group transformations, and protective group strategies. The synthesis typically begins with the preparation of a pyrazole core, which is then modified by introducing the trifluoromethyl group via halogenation followed by cross-coupling reactions. Subsequently, the phenyl ring is functionalized with the benzyloxy carbonylamino moiety through nucleophilic substitution or other suitable methods. The precise control over reaction conditions is essential to ensure high yield and purity.

The pharmacological evaluation of 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has revealed promising results in several preclinical studies. Research has shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The combination of its structural features allows it to interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes. Additionally, preliminary studies suggest that this molecule may have fewer side effects compared to existing drugs due to its selective binding profile.

The development of novel pharmaceutical agents often relies on computational methods to predict and optimize molecular properties. Molecular docking simulations have been employed to evaluate how 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid interacts with biological targets such as enzymes and receptors. These simulations help identify key binding interactions and provide insights into potential modifications that could improve potency and selectivity. By integrating experimental data with computational approaches, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error methods.

Future directions in the study of 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid may include exploring its role in combination therapies and investigating its mechanism of action in greater detail. Combination therapies involve using multiple drugs simultaneously to achieve better therapeutic outcomes by targeting different aspects of a disease process. By understanding how this compound interacts with biological systems at a molecular level, researchers can develop more effective treatment strategies for various conditions.

The versatility of 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid also makes it suitable for use as an intermediate in synthesizing more complex molecules. Its structural framework can be modified through various chemical transformations to create derivatives with tailored properties for specific applications. This adaptability is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential for success.

In conclusion, 1-(4-{(benzyloxy)carbonylamino}phenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2639456-26-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a benzyloxy carbonylamino substituent and a trifluoromethyl group on the pyrazole core contributes to its multifaceted potential as a therapeutic agent or intermediate for drug development. Continued research into this compound will likely uncover new applications and enhance our understanding of its role in medicine.